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Compound of Interest

5-(2-Bromoacetyl)-2-
Compound Name:
hydroxybenzaldehyde

Cat. No. B115002

A Technical Guide to the Physical Properties of
5-(2-Bromoacetyl)-2-hydroxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of the
chemical intermediate, 5-(2-Bromoacetyl)-2-hydroxybenzaldehyde. This compound is of
significant interest in medicinal chemistry and pharmaceutical synthesis. This document
outlines its physical characteristics, the experimental context for their determination, and its role
in synthetic pathways.

Physical and Chemical Properties

5-(2-Bromoacetyl)-2-hydroxybenzaldehyde is a solid organic compound. Its key physical and
chemical properties are summarized in the table below for quick reference.
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Property Value Citations
Appearance Yellow to Dark Yellow Solid [1112]
Melting Point 117-118 °C [1]
Molecular Formula C9H7BroO3 [1112][3]
Molecular Weight 243.05 g/mol [21[41[3]

- Slightly soluble in Chloroform
Solubility _ _ [1]
and Methanol (with heating)

2-8°C, under inert gas,
Storage _ [1][2]
hygroscopic

Experimental Protocols

The characterization of 5-(2-Bromoacetyl)-2-hydroxybenzaldehyde follows its synthesis. A
common synthetic route involves the Friedel-Crafts acylation of salicylaldehyde. Below is a
generalized experimental protocol for its synthesis and the determination of its physical
properties.

Synthesis of 5-(2-Bromoacetyl)-2-hydroxybenzaldehyde

A typical synthesis involves the reaction of salicylaldehyde with bromoacetyl chloride in the
presence of a Lewis acid catalyst, such as anhydrous aluminum trichloride, in a suitable solvent
like dichloromethane.[5] The reaction mixture is typically refluxed for several hours.[5]

Following the reaction, the mixture is quenched, often with ice water, and the product is
extracted into an organic solvent.[5] The organic layer is then washed, dried over an anhydrous
salt (e.g., magnesium sulfate), filtered, and concentrated under reduced pressure to yield the
crude product.[5]

Purification and Characterization

The crude product is often purified by recrystallization. For instance, dissolving the crude solid
in a minimal amount of a solvent like dichloromethane and then inducing precipitation by
adding a non-solvent such as petroleum ether at a low temperature can yield a purer solid.[5]
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o Determination of Appearance: The color and physical state of the purified compound are
determined by visual inspection at room temperature. For 5-(2-Bromoacetyl)-2-
hydroxybenzaldehyde, this is consistently reported as a yellow solid.[1][2]

e Melting Point Determination: The melting point is a crucial indicator of purity and is
determined using a standard melting point apparatus. A small amount of the dried, purified
solid is packed into a capillary tube and heated at a controlled rate. The temperature range
over which the solid melts is recorded. For this compound, the sharp melting point range of
117-118 °C indicates a relatively pure substance.[1][6]

Visualizing Synthetic Pathways

The following diagrams illustrate the synthesis workflow for 5-(2-Bromoacetyl)-2-
hydroxybenzaldehyde and its role as a key intermediate in the synthesis of pharmaceutical
compounds.
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Caption: Synthesis workflow for 5-(2-Bromoacetyl)-2-hydroxybenzaldehyde.
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Caption: Role as an intermediate in drug synthesis.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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